Cas no 954010-14-1 (4-(3-methylbenzoyl)-2-phenylmorpholine)

• Product Name: 4-(3-methylbenzoyl)-2-phenylmorpholine
• CAS No: 954010-14-1
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 5363154
• Update Time: 2025-10-05

4-(3-methylbenzoyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)-(2-phenylmorpholin-4-yl)methanone
• 4-(3-methylbenzoyl)-2-phenylmorpholine

• Inchi： 1S/C18H19NO2/c1-14-6-5-9-16(12-14)18(20)19-10-11-21-17(13-19)15-7-3-2-4-8-15/h2-9,12,17H,10-11,13H2,1H3
• InChI Key： PKDMARPGAOKNFN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(N1CCOC(C2=CC=CC=C2)C1)=O

Additional information on 4-(3-methylbenzoyl)-2-phenylmorpholine

4-(3-Methylbenzoyl)-2-phenylmorpholine (CAS No. 954010-14-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 4-(3-methylbenzoyl)-2-phenylmorpholine (CAS No. 954010-14-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a morpholine core substituted with a phenyl group and a 3-methylbenzoyl moiety, represents a versatile scaffold for drug discovery and material science. Its molecular formula, C₁₈H₁₉NO₂, and precise stereochemistry make it a subject of interest for researchers exploring small molecule inhibitors, kinase modulators, and central nervous system (CNS) targeting agents.

The synthesis of 4-(3-methylbenzoyl)-2-phenylmorpholine typically involves multi-step organic reactions, including amide coupling and ring-forming strategies. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes, aligning with the growing demand for eco-friendly pharmaceutical intermediates. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to confirm the purity and identity of this compound, ensuring compliance with stringent quality control standards in the industry.

One of the most searched questions regarding CAS 954010-14-1 relates to its potential biological activity. Preliminary studies suggest that the morpholine-phenyl framework may interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development for conditions ranging from neurological disorders to metabolic diseases. The 3-methylbenzoyl substituent further enhances lipophilicity, a critical factor for blood-brain barrier permeability—a key consideration in CNS drug design. Researchers are particularly intrigued by its possible role in modulating neurotransmitter systems, though extensive in vitro and in vivo studies are still underway.

Beyond pharmacology, 4-(3-methylbenzoyl)-2-phenylmorpholine has found niche applications in material science. Its aromatic-rich structure contributes to UV absorption properties, making it a candidate for photostabilizers in polymers. Additionally, its ability to form hydrogen bonds and π-π stacking interactions has sparked interest in crystal engineering and the design of functional organic materials. These interdisciplinary applications resonate with current trends in sustainable material innovation, a frequently searched topic among engineers and chemists.

From a commercial perspective, the global market for fine chemicals like 954010-14-1 is expanding, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers often highlight its availability in various enantiomeric forms, catering to the needs of asymmetric synthesis projects. Regulatory compliance, including REACH and GMP certifications, is another critical aspect frequently queried by buyers, underscoring the importance of transparent supply chains in the chemical industry.

In summary, 4-(3-methylbenzoyl)-2-phenylmorpholine exemplifies the convergence of medicinal chemistry and advanced materials research. Its CAS No. 954010-14-1 serves as a gateway to exploring novel therapeutic avenues and functional materials, while its synthesis and applications align with contemporary priorities like green chemistry and precision medicine. As research progresses, this compound may well emerge as a cornerstone in next-generation small molecule therapeutics and smart materials.